Cas no 1701538-29-5 (1,8,10-triazatricyclo7.3.0.0,2,6dodec-9-ene)

• Product Name: 1,8,10-triazatricyclo7.3.0.0,2,6dodec-9-ene
• CAS No: 1701538-29-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5716758
• PubChem ID: 103314804
• Update Time: 2025-07-26

1,8,10-triazatricyclo7.3.0.0,2,6dodec-9-ene Chemical and Physical Properties

Names and Identifiers

• 1701538-29-5
• 1,8,10-Triazatricyclo[7.3.0.0,2,6]dodec-9-ene
• EN300-1118576
• 1H-Cyclopent[e]imidazo[1,2-a]pyrimidine, 2,3,5,5a,6,7,8,8a-octahydro-
• 1,8,10-triazatricyclo7.3.0.0,2,6dodec-9-ene

• Inchi： 1S/C9H15N3/c1-2-7-6-11-9-10-4-5-12(9)8(7)3-1/h7-8H,1-6H2,(H,10,11)
• InChI Key： VCBNXUYWNZDUIY-UHFFFAOYSA-N
• SMILES： N12C(NCC1)=NCC1CCCC21

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 27.6Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 263.8±23.0 °C(Predicted)
• pka: 14.76±0.20(Predicted)

Additional information on 1,8,10-triazatricyclo7.3.0.0,2,6dodec-9-ene

1,8,10-Triazatricyclo[7.3.0.0²,⁶]dodec-9-ene: A Comprehensive Overview

The compound with CAS No. 1701538-29-5, commonly referred to as 1,8,10-triazatricyclo[7.3.0.0²,⁶]dodec-9-ene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure, which combines a triazole ring system with a fused cyclopropane moiety. The triazatricyclo framework has been extensively studied due to its potential applications in drug design and as a building block for advanced materials.

Recent studies have highlighted the importance of triazatricyclo compounds in medicinal chemistry. Researchers have explored the ability of these molecules to act as scaffolds for bioactive agents, particularly in the development of kinase inhibitors and other therapeutic agents. The triazatricyclo[7.3.0.0²,⁶]dodec-9-ene structure is particularly advantageous due to its rigid framework, which can enhance molecular stability and bioavailability.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science applications. The unique electronic properties of the triazatricyclo system make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthesis techniques have enabled the large-scale production of this compound, paving the way for its integration into next-generation materials.

The synthesis of 1,8,10-triazatricyclo[7.3.0.0²,⁶]dodec-9-ene involves a multi-step process that typically begins with the formation of a triazole intermediate followed by cyclization reactions to achieve the desired bicyclic structure. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

One of the most exciting developments in recent years has been the exploration of triazatricyclo compounds in catalysis. The molecule's ability to act as a Lewis acid has made it a valuable component in asymmetric catalysis reactions, enabling the synthesis of complex organic molecules with high enantioselectivity.

In conclusion, 1,8,10-triazatricyclo[7.3.0.0²,⁶]dodec-9-ene is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features continue to drive innovative research and development efforts worldwide.